5-((3-Hydroxyanilino)methylene)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 6-hydroxy-5-[(3-hydroxyphenyl)iminomethyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C11H9N3O4/c15-7-3-1-2-6(4-7)12-5-8-9(16)13-11(18)14-10(8)17/h1-5,15H,(H3,13,14,16,17,18)
• InChI Key: IMSBWMRVFKRQDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)N=CC2=C(NC(=O)NC2=O)O
• Molecular Formula: C11H9N3O4
• Molecular Weight: 247.21 g/mol

Description

5-((3-Hydroxyanilino)methylene)-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as HAP or Hydroxyanilino Pyrimidine, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. HAP is a pyrimidine derivative that has been synthesized through various methods and has been found to exhibit promising biological activities.

Scientific Research Applications

Heterocyclic Compound Synthesis

• 5-((3-Hydroxyanilino)methylene)-2,4,6(1H,3H,5H)-pyrimidinetrione derivatives have been explored in the synthesis of heterocycles such as pyrimidines and thiazoles. These compounds are significant in the development of new materials and pharmaceuticals (Shibuya, 1984).

Bioconjugation

• The compound is used in the development of bioconjugation tools. Bioconjugation is crucial for attaching biomolecules to each other or to solid supports, which has applications in drug delivery, biomarker detection, and other biotechnological fields (Zhang et al., 2017).

Pharmacological Research

• Its derivatives are involved in the synthesis of novel compounds with potential biological activities. These activities include antimicrobial, anticancer, and enzyme inhibitory effects, which are pivotal in developing new therapeutic agents (Abd El-Sattar et al., 2021).

Catalysis and Organic Synthesis

• The compound is used in the synthesis of various pyrimidine-based compounds, demonstrating its role in catalysis and organic synthesis. This has implications in creating new chemical entities for various industrial applications (Fırıncı, 2019).

Nucleic Acid Research

• It plays a role in understanding the chemistry of nucleic acids, particularly in studying oxidative damage to DNA and RNA. This is crucial in understanding the molecular basis of diseases and the development of genetic therapies (Zuo et al., 1995).